Cas no 50907-21-6 (5-(4-Fluoro-phenyl)-2h-tetrazole)

5-(4-Fluoro-phenyl)-2H-tetrazole is a heterocyclic compound featuring a tetrazole ring substituted with a 4-fluorophenyl group. This structure imparts stability and reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The fluorine substituent enhances electron-withdrawing properties, influencing the compound's binding affinity and metabolic stability in drug development. Its tetrazole moiety is known for bioisosteric replacement of carboxylic acids, improving pharmacokinetic profiles. The compound is utilized in medicinal chemistry for designing enzyme inhibitors and receptor modulators. High purity and consistent quality ensure reliable performance in research and industrial applications. Proper handling is advised due to potential sensitivity under certain conditions.

5-(4-Fluoro-phenyl)-2h-tetrazole structure

50907-21-6 structure

Product Name:5-(4-Fluoro-phenyl)-2h-tetrazole

CAS No:50907-21-6

MF:C₇H₅FN₄

MW:164.139803647995

MDL:MFCD00478201

CID:89603

PubChem ID:766140

Update Time:2025-06-08

5-(4-Fluoro-phenyl)-2h-tetrazole Chemical and Physical Properties

Names and Identifiers

- 5-(4-Fluorophenyl)-1H-tetrazole
- 5-(4-fluorophenyl)-2H-tetrazole
- 5-(4-FLUORO-PHENYL)-2H-TETRAZOLE
- 5-(4-fluorophenyl)-1H-1,2,3,4-tetraazole
- 5-(4-Fluorophenyl)tetrazole
- 5-(p-fluoro-phenyl)1H-tetrazole
- 5-(p-fluorophenyl)tetrazole
- 5-(4-Fluorophenyl)-1H-tetrazole, 95%
- CS-0309347
- MFCD00478201
- FT-0619650
- BB 0238412
- PS-6618
- SCHEMBL705663
- Cambridge id 5612113
- DTAOERLWDORJFR-UHFFFAOYSA-N
- 5-(4-Fluoro-phenyl)-1H-tetrazole
- AKOS000297179
- DTXSID20354193
- EN300-17709
- CCG-2734
- 5-(4-fluorophenyl)-2H-1,2,3,4-tetrazole
- EU-0067442
- A828350
- 4-fluorophenyl tetrazole
- AB27843
- F21297
- 5-(4-fluorophenyl)-1H-tetraazole
- AKOS000262559
- 50907-21-6
- 5-(4-fluorophenyl)-1H-1,2,3,4-tetrazole
- AG-690/32535012
- STL283125
- 5-(4-Fluoro-phenyl)-2h-tetrazole
- MDL： MFCD00478201
- Inchi： 1S/C7H5FN4/c8-6-3-1-5(2-4-6)7-9-11-12-10-7/h1-4H,(H,9,10,11,12)
- InChI Key： DTAOERLWDORJFR-UHFFFAOYSA-N
- SMILES： FC1C=CC(C2N=NNN=2)=CC=1
- BRN： 1100438

Computed Properties

Exact Mass: 164.05000
Monoisotopic Mass: 164.04982434g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 146
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 1.2
Topological Polar Surface Area: 54.5Å²

Experimental Properties

Color/Form: powder
Density: 1.403
Melting Point: 180 °C (dec.)
Boiling Point: 322°C at 760 mmHg
Flash Point: 148.5°C
Refractive Index: 1.591
PSA: 54.46000
LogP: 1.00580
Solubility: Insoluble

5-(4-Fluoro-phenyl)-2h-tetrazole Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22-36/37/38
Safety Instruction： S26-S36
Hazardous Material Identification：
Safety Term：S26;S36
Risk Phrases：R36/37/38

5-(4-Fluoro-phenyl)-2h-tetrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	F596415-25mg	5-(4-Fluoro-phenyl)-2h-tetrazole	50907-21-6		25mg	$64.00	2023-05-18
TRC	F596415-50mg	5-(4-Fluoro-phenyl)-2h-tetrazole	50907-21-6		50mg	$81.00	2023-05-18
TRC	F596415-100mg	5-(4-Fluoro-phenyl)-2h-tetrazole	50907-21-6		100mg	$121.00	2023-05-18
TRC	F596415-250mg	5-(4-Fluoro-phenyl)-2h-tetrazole	50907-21-6		250mg	$207.00	2023-05-18
Alichem	A019112657-1g	5-(4-Fluorophenyl)-2H-tetrazole	50907-21-6	95%	1g	$232.56	2023-09-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	F46890-1g	5-(4-Fluorophenyl)-2H-tetrazole	50907-21-6	95%	1g	¥2498.0	2023-09-07
abcr	AB174256-250 mg	5-(4-Fluorophenyl)-1H-tetrazole; 97%	50907-21-6		250MG	€56.70	2022-06-11
abcr	AB174256-1 g	5-(4-Fluorophenyl)-1H-tetrazole, 97%; .	50907-21-6	97%	1g	€130.60	2023-01-28
abcr	AB174256-5 g	5-(4-Fluorophenyl)-1H-tetrazole, 97%; .	50907-21-6	97%	5 g	€211.50	2023-07-20
eNovation Chemicals LLC	D959556-25g	5-(4-FLUORO-PHENYL)-2H-TETRAZOLE	50907-21-6	97%	25g	$310	2024-06-06